N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C19H21NO6S/c1-13-9-16(24-3)17(10-14(13)2)27(22,23)20-12-19(21,15-6-8-25-11-15)18-5-4-7-26-18/h4-11,20-21H,12H2,1-3H3
• InChI Key: SEFOOCMFVJIZPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC(C2=COC=C2)(C3=CC=CO3)O)OC
• Molecular Formula: C19H21NO6S
• Molecular Weight: 391.4 g/mol

Description

N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H21NO6S and its molecular weight is 391.44. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

One notable application of structurally related compounds is in photodynamic therapy (PDT) for cancer treatment. For instance, zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have shown remarkable potential as Type II photosensitizers in PDT. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for use in cancer treatment through PDT mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and Antiangiogenic Activities

Another significant area of application is the development of novel compounds with anticancer and antiangiogenic activities. For example, derivatives of 3-arylaminobenzofuran targeting the colchicine site on tubulin have been evaluated for their antiproliferative activity against cancer cells and their ability to inhibit tubulin polymerization. These compounds have shown promising in vitro and in vivo anticancer and vascular disrupting properties, suggesting their potential as cancer therapeutics (Romagnoli et al., 2015).

Synthesis and Characterization of Analogues

The synthesis and characterization of novel analogues with specific functional groups also represent a crucial area of research. Studies focusing on the structure-activity relationship of certain benzenesulfonamide analogs have provided insights into modifying chemical structures to optimize pharmacological properties. This research is essential for the development of new therapeutic agents with enhanced efficacy and reduced side effects (Mun et al., 2012).